Cas no 565456-74-8 (Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride)

• Product Name: Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride
• CAS No: 565456-74-8
• MDL: MFCD17926291
• CID: 4655186
• Update Time: 2025-06-08

Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride

• MDL： MFCD17926291
• Inchi： InChI=1S/C9H17NO2.ClH/c1-2-12-9(11)8(10)6-7-4-3-5-7;/h7-8H,2-6,10H2,1H3;1H
• InChI Key： LRGQARIVHOMQBQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1CCC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride

Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride (CAS No. 565456-74-8): A Comprehensive Overview

Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride (CAS No. 565456-74-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its cyclobutyl and amino substituents, has been explored for its potential applications in drug development and biochemical studies.

The molecular structure of Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride consists of a cyclobutyl ring attached to a propanoate backbone, with an amino group at the second position and an ethyl ester at the terminal carbon. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride has been studied for its role in the synthesis of bioactive molecules. Researchers have leveraged its structural motifs to develop novel compounds with potential therapeutic effects. For instance, the cyclobutyl group is known to influence the metabolic stability and binding affinity of molecules, making it a desirable feature in drug design. The presence of the amino group further allows for modifications such as acylation or amidation, expanding its utility in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride is its application in the development of enzyme inhibitors. The cycloalkyl moiety can mimic natural substrates or transition states, thereby interfering with enzymatic activity. This property has been exploited in the design of inhibitors targeting various therapeutic targets, including proteases and kinases. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammatory diseases, highlighting its potential as a lead compound for drug discovery.

Furthermore, Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride has found utility in the field of materials science. Its unique chemical properties make it suitable for synthesizing polymers and coatings with enhanced durability and functionality. The incorporation of this compound into polymer matrices can lead to materials with improved mechanical strength and chemical resistance, opening up new possibilities for industrial applications.

The synthesis of Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride involves multi-step organic reactions, often starting from commercially available precursors such as cyclobutanone and ethyl acetoacetate. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The hydrochloride salt is typically obtained by treating the free base with hydrochloric acid, ensuring high purity and stability for further applications.

Quality control and analytical characterization are crucial steps in ensuring the efficacy of Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify its chemical structure and purity. These analytical methods provide detailed insights into the compound's molecular properties, ensuring consistency across batches and facilitating its use in research and industrial settings.

The safety profile of Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, pharmacokinetics, and potential side effects under various conditions. The compound has generally demonstrated good tolerability at tested doses, making it a promising candidate for further development. However, as with any chemical entity, comprehensive toxicological assessments are essential before considering its use in human therapies.

Future research directions for Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride include exploring its interactions with biological targets at a molecular level. Advanced computational methods such as molecular dynamics simulations can provide insights into how this compound binds to enzymes or receptors, offering a foundation for rational drug design. Additionally, investigating its role in complex biological pathways may uncover novel therapeutic applications that could benefit patients suffering from various diseases.

In conclusion, Ethyl 2-Amino-3-cyclobutylpropanoate Hydrochloride (CAS No. 565456-74-8) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for drug development and biochemical research. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.